Cas no 503828-17-9 (4-(1H-1,2,3,4-tetrazol-5-yl)methoxybenzoic acid)

• Product Name: 4-(1H-1,2,3,4-tetrazol-5-yl)methoxybenzoic acid
• CAS No: 503828-17-9
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• MDL: MFCD27924512
• CID: 1567414
• PubChem ID: 45496685
• Update Time: 2025-05-25

4-(1H-1,2,3,4-tetrazol-5-yl)methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-ylmethoxy)-
• 4-(1H-1,2,3,4-tetrazol-5-yl)methoxybenzoic acid
• VS-11304
• BBL032499
• 4-(2H-TETRAZOL-5-YLMETHOXY)-BENZOIC ACID
• SCHEMBL1249300
• EN300-238193
• STL146791
• 4-(2H-tetrazol-5-ylmethoxy)benzoic acid
• AKOS005746959
• 4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]benzoic acid
• 503828-17-9
• A1-08952
• 4-(1H-tetrazol-5-ylmethoxy)benzoic acid
• F2158-1150
• DJUCOBREGDVEJG-UHFFFAOYSA-N

• MDL： MFCD27924512
• Inchi： 1S/C9H8N4O3/c14-9(15)6-1-3-7(4-2-6)16-5-8-10-12-13-11-8/h1-4H,5H2,(H,14,15)(H,10,11,12,13)
• InChI Key： DJUCOBREGDVEJG-UHFFFAOYSA-N
• SMILES： O(CC1N=NNN=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 220.05974
• Monoisotopic Mass: 220.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.99

Additional information on 4-(1H-1,2,3,4-tetrazol-5-yl)methoxybenzoic acid

Comprehensive Overview of 4-(1H-1,2,3,4-tetrazol-5-yl)methoxybenzoic acid (CAS No. 503828-17-9)

4-(1H-1,2,3,4-tetrazol-5-yl)methoxybenzoic acid (CAS No. 503828-17-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique tetrazole and benzoic acid moieties, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and development. Researchers and industry professionals frequently search for terms like "tetrazole derivatives," "benzoic acid applications," and "CAS 503828-17-9 synthesis" to explore its potential.

The molecular structure of 4-(1H-1,2,3,4-tetrazol-5-yl)methoxybenzoic acid combines a tetrazole ring with a methoxybenzoic acid group, offering a balance of hydrophilicity and lipophilicity. This property is critical in designing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies highlight its role in targeting metabolic pathways, aligning with the growing interest in "precision medicine" and "small molecule therapeutics."

In the context of green chemistry, 503828-17-9 has been explored for its potential in sustainable synthesis methods. The compound's stability under mild conditions makes it a candidate for eco-friendly catalytic processes, a topic frequently queried as "green synthesis of tetrazole compounds." Additionally, its applications in coordination chemistry and metal-organic frameworks (MOFs) are areas of active research, addressing the demand for "functional materials design."

From a commercial perspective, 4-(1H-1,2,3,4-tetrazol-5-yl)methoxybenzoic acid is often sourced for high-throughput screening in drug discovery. Its compatibility with combinatorial chemistry techniques has led to its inclusion in libraries for "hit-to-lead optimization." The compound's pharmacophore features are also relevant to trending topics like "AI-driven drug discovery," where computational models predict bioactive scaffolds.

Analytical characterization of CAS 503828-17-9 typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and structural integrity. These methods align with industry standards for "quality control in fine chemicals," a common search query among quality assurance professionals. Furthermore, the compound's solubility and stability profiles are critical for formulation scientists exploring "excipient compatibility."

In summary, 4-(1H-1,2,3,4-tetrazol-5-yl)methoxybenzoic acid (CAS No. 503828-17-9) represents a multifaceted compound with broad applicability in medicinal chemistry, materials science, and sustainable synthesis. Its integration into cutting-edge research areas ensures continued relevance in scientific and industrial communities.